1,4-Dimethylcyclohexane
Cat. No. B1583520
:
589-90-2
M. Wt: 112.21 g/mol
InChI Key: QRMPKOFEUHIBNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06620963B1
Procedure details
To a solution of 1,4-dimethylcyclohexane (10 g, 89.1 mmol) and tert-butyl chloride (32.6 g, 348 mmol) in 45 mL of anhydrous methylene chloride in a 3-neck round-bottom flask under argon at 0° C., was slowly added aluminum chloride (1.24 g, 8.91 mmol). The resulting mixture was stirred at 0° C. for 1.5 hours then quenched with ice, and the product was extracted with CH2Cl2. The organic layer was separated and washed with water, and brine, and dried over Na2SO4, and filtered, and concentrated under reduced pressure. The residue was purified by Kugelrohr distillation to yield the title compound as a pale yellow liquid.
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]1[CH2:7][CH2:6][CH:5]([CH3:8])[CH2:4][CH2:3]1.C(Cl)(C)(C)C.[Cl-:14].[Al+3].[Cl-:16].[Cl-]>C(Cl)Cl>[Cl:14][C:2]1([CH3:1])[CH2:7][CH2:6][C:5]([Cl:16])([CH3:8])[CH2:4][CH2:3]1 |f:2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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|
Type
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reactant
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|
Smiles
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CC1CCC(CC1)C
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Name
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|
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Quantity
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32.6 g
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Type
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reactant
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Smiles
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C(C)(C)(C)Cl
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Name
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Quantity
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45 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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1.24 g
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Type
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reactant
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|
Smiles
|
[Cl-].[Al+3].[Cl-].[Cl-]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The resulting mixture was stirred at 0° C. for 1.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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then quenched with ice
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the product was extracted with CH2Cl2
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was separated
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WASH
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Type
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WASH
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|
Details
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washed with water, and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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The residue was purified by Kugelrohr distillation
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
